Cas no 1803882-53-2 (1-(5-Amino-2-methylphenyl)-2-bromopropan-1-one)

• Product Name: 1-(5-Amino-2-methylphenyl)-2-bromopropan-1-one
• CAS No: 1803882-53-2
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5006997
• Update Time: 2025-05-19

1-(5-Amino-2-methylphenyl)-2-bromopropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Amino-2-methylphenyl)-2-bromopropan-1-one

• Inchi： 1S/C10H12BrNO/c1-6-3-4-8(12)5-9(6)10(13)7(2)11/h3-5,7H,12H2,1-2H3
• InChI Key： GNRMZNSVXLVUQI-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Additional information on 1-(5-Amino-2-methylphenyl)-2-bromopropan-1-one

Introduction to 1-(5-Amino-2-methylphenyl)-2-bromopropan-1-one (CAS No. 1803882-53-2)

1-(5-Amino-2-methylphenyl)-2-bromopropan-1-one (CAS No. 1803882-53-2) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as 5-amino-2-methylphenyl bromoacetone, is characterized by its unique structural features, which include a bromoacetone moiety and an amino-substituted aromatic ring. These properties make it an attractive building block for the synthesis of various bioactive molecules and pharmaceutical intermediates.

The chemical structure of 1-(5-Amino-2-methylphenyl)-2-bromopropan-1-one consists of a 2-methylphenyl ring with an amino group at the 5-position, linked to a bromoacetone moiety. The presence of the bromine atom in the acetone group provides a reactive site for nucleophilic substitution reactions, making this compound a valuable reagent in synthetic chemistry. Additionally, the amino group on the aromatic ring can participate in various chemical transformations, further enhancing its utility in the synthesis of complex organic molecules.

In recent years, 1-(5-Amino-2-methylphenyl)-2-bromopropan-1-one has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of novel antiviral agents. Studies have shown that compounds derived from this structure exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The bromoacetone moiety plays a crucial role in these derivatives by facilitating the formation of covalent bonds with viral enzymes, thereby inhibiting their function.

Beyond antiviral applications, 1-(5-Amino-2-methylphenyl)-2-bromopropan-1-one has also been explored for its potential as a lead compound in the development of anticancer drugs. Research has demonstrated that derivatives of this compound can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action involves the disruption of key cellular processes such as DNA replication and protein synthesis, leading to apoptosis (programmed cell death) in cancer cells.

The synthetic versatility of 1-(5-Amino-2-methylphenyl)-2-bromopropan-1-one has also made it a valuable tool in the development of imaging agents for diagnostic purposes. For example, researchers have utilized this compound to synthesize fluorescent probes that can be used to visualize specific cellular structures or biomolecules. The ability to modify the structure with various functional groups allows for the creation of probes with tailored properties, enhancing their sensitivity and selectivity.

In addition to its applications in drug discovery and imaging, 1-(5-Amino-2-methylphenyl)-2-bromopropan-1-one has been investigated for its potential use in materials science. The unique combination of functional groups in this compound makes it suitable for the synthesis of polymers with specific properties, such as enhanced mechanical strength or improved thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 1-(5-Amino-2-methylphenyl)-2-bromopropan-1-one typically involves multi-step processes that include the formation of the 5-amino-2-methylphenyl intermediate followed by its coupling with bromoacetyl bromide or a similar reagent. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound, reducing costs and minimizing waste generation.

In conclusion, 1-(5-Amino-2-methylphenyl)-2-bromopropan-1-one (CAS No. 1803882-53-2) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and synthetic versatility make it an invaluable reagent for researchers working on the development of new drugs, imaging agents, and advanced materials. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.